Cas no 96213-28-4 (Benzoic acid, 3,5-dimethoxy-2,6-dimethyl-)
96213-28-4 structure
Product Name:Benzoic acid, 3,5-dimethoxy-2,6-dimethyl-
CAS No:96213-28-4
MF:C11H14O4
MW:210.226463794708
CID:1986603
PubChem ID:13480273
Update Time:2025-04-21
Benzoic acid, 3,5-dimethoxy-2,6-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 3,5-dimethoxy-2,6-dimethyl-
- 3,5-dimethoxy-2,6-dimethylbenzoic acid
- SCHEMBL9039455
- DTXSID20541844
- 96213-28-4
-
- Inchi: 1S/C11H14O4/c1-6-8(14-3)5-9(15-4)7(2)10(6)11(12)13/h5H,1-4H3,(H,12,13)
- InChI Key: VZVCQULJUHRAEC-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C(C)=C(C(=O)O)C=1C)OC
Computed Properties
- Exact Mass: 210.08920892g/mol
- Monoisotopic Mass: 210.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 55.8Ų
Benzoic acid, 3,5-dimethoxy-2,6-dimethyl- Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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